N1-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
Description
N1-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C22H21N3O5S and its molecular weight is 439.49. The purity is usually 95%.
BenchChem offers high-quality N1-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Drug Synthesis and Development
This compound, with its heterocyclic components such as furan and thiophene, could be a precursor in the synthesis of various pharmacologically active molecules. The presence of these moieties is often associated with a broad range of biological activities, including antibacterial , antifungal , and anti-inflammatory properties .
Biological Activity Studies
The structural complexity of this compound suggests potential for high-affinity binding to various biological targets. It could be used to study enzyme inhibition , receptor-ligand interactions , and signal transduction pathways within cells .
Material Science
Due to the presence of furan and thiophene, this compound could be researched for its electrical conductivity properties. These rings are known for their use in conducting polymers , which have applications in organic solar cells and light-emitting diodes (LEDs) .
Analytical Chemistry
The compound’s unique structure makes it a candidate for use as a chromophoric agent in analytical techniques. It could be used in the development of new sensors or indicators for detecting the presence of specific ions or molecules .
Agricultural Chemistry
Compounds with furan and thiophene rings have been explored for their use in plant growth regulation and pesticide development . This compound could be part of research into new herbicides or fungicides that are more environmentally friendly .
Environmental Science
Research into the environmental fate of such compounds, including their biodegradability and toxicity , is crucial. This compound could be used in studies aimed at understanding how similar chemicals behave in the environment and how they can be safely decomposed .
Nanotechnology
The compound’s molecular structure may allow it to interact with nanomaterials . It could be used in the creation of nano-coatings or functionalization of nanoparticles for targeted drug delivery systems .
Computational Chemistry
Finally, this compound could be used in computational modeling studies to predict the behavior of similar molecules. It could help in understanding the molecular dynamics and quantum chemical properties of new compounds before they are synthesized in the lab .
properties
IUPAC Name |
N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-N'-[3-(2-oxopyrrolidin-1-yl)phenyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O5S/c26-19-9-2-10-25(19)16-6-1-5-15(13-16)24-21(28)20(27)23-14-22(29,17-7-3-11-30-17)18-8-4-12-31-18/h1,3-8,11-13,29H,2,9-10,14H2,(H,23,27)(H,24,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLUDDPSQWCJJJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1)C2=CC=CC(=C2)NC(=O)C(=O)NCC(C3=CC=CO3)(C4=CC=CS4)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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